(Z)-N-(4-(5-(4-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide

• IUPAC Name: N-[4-[(5Z)-5-[(4-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C18H13N3O4S2/c1-11(22)19-13-4-8-14(9-5-13)20-17(23)16(27-18(20)26)10-12-2-6-15(7-3-12)21(24)25/h2-10H,1H3,(H,19,22)/b16-10-
• InChI Key: ZAWFGMLFIUCERG-YBEGLDIGSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])SC2=S
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)[N+](=O)[O-])/SC2=S
• Molecular Formula: C18H13N3O4S2
• Molecular Weight: 399.4 g/mol

Description

(Z)-N-(4-(5-(4-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound 1" in research studies.

Scientific Research Applications

Anticonvulsant Activity

The compound Les-6222 has been evaluated for its anticonvulsant properties. In studies, it demonstrated efficacy in models of PTZ kindling (a model for chronic epileptogenesis in mice). Notably:

• .

PPAR-γ Agonist Potential

In silico studies have explored derivatives of this compound as potential PPAR-γ agonists. .

Crystal Structure Determination

Another derivative, (Z)-3-Allyl-5-(4-nitrobenzylidene)-2-sulfanylidene-1,3-thiazolidin-4-one , has been synthesized and its crystal structure determined. .